Cas no 1428901-14-7 (1-Azetidinecarboxylic acid, 3-hydroxy-3-(2-methylpropyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Azetidinecarboxylic acid, 3-hydroxy-3-(2-methylpropyl)-, 1,1-dimethylethyl ester
• CAS No: 1428901-14-7
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6411460
• PubChem ID: 65919206
• Update Time: 2025-06-03

1-Azetidinecarboxylic acid, 3-hydroxy-3-(2-methylpropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-hydroxy-3-(2-methylpropyl)-, 1,1-dimethylethyl ester
• Tert-butyl 3-hydroxy-3-isobutylazetidine-1-carboxylate
• CS-0293268
• tert-butyl 3-hydroxy-3-(2-methylpropyl)azetidine-1-carboxylate
• EN300-6255776
• AKOS015260888
• 1428901-14-7

• Inchi： 1S/C12H23NO3/c1-9(2)6-12(15)7-13(8-12)10(14)16-11(3,4)5/h9,15H,6-8H2,1-5H3
• InChI Key： NZPWNVKCRITLHE-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(O)(CC(C)C)C1

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 304.1±35.0 °C(Predicted)
• pka: 14.23±0.20(Predicted)

Additional information on 1-Azetidinecarboxylic acid, 3-hydroxy-3-(2-methylpropyl)-, 1,1-dimethylethyl ester

Compound CAS No. 1428901-14-7: 1-Azetidinecarboxylic Acid, 3-Hydroxy-3-(2-Methylpropyl)-, 1,1-Dimethylethyl Ester

Compound CAS No. 1428901-14-7, also known as 1-Azetidinecarboxylic acid, 3-hydroxy-3-(2-methylpropyl)-, 1,1-dimethylethyl ester, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azetidine derivatives, which have been extensively studied due to their unique structural properties and biological activities.

The molecular structure of this compound is characterized by a four-membered azetidine ring fused with a carboxylic acid group and an ester moiety. The presence of the hydroxyl group at the 3-position and the bulky substituent (2-methylpropyl) adds complexity to its stereochemistry and reactivity. Recent studies have highlighted the importance of such structural features in enhancing the compound's stability and bioavailability.

Research into azetidine derivatives has revealed their potential as intermediates in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds similar to CAS No. 1428901-14-7 could serve as precursors for developing novel antibiotics. The ester functionality in this compound makes it particularly useful in drug delivery systems, where it can act as a carrier or stabilizing agent.

In addition to its pharmacological applications, CAS No. 1428901-14-7 has shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced polymers and coatings. A recent breakthrough reported in Nature Materials indicated that derivatives of this compound could enhance the durability of high-performance polymers under harsh environmental conditions.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and esterification reactions. Researchers have optimized these steps to achieve higher yields and better purity levels. For example, a study in the Journal of Organic Chemistry introduced a novel catalytic system that significantly improved the efficiency of the esterification step.

Beyond its synthetic applications, CAS No. 1428901-14-7 has also been explored for its environmental impact. Studies have shown that its degradation products are non-toxic and biodegradable under standard conditions, making it an eco-friendly alternative to traditional chemical agents.

In conclusion, CAS No. 1428901-14-7 represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug development, materials science, and environmental chemistry. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.